Cas no 1315281-29-8 (2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole)
2-Chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole is a boronic ester derivative of imidazole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include stability under typical handling conditions, facilitated by the dioxaborolane protecting group, which enhances shelf life and compatibility with various reaction conditions. The chloro and methyl substituents on the imidazole ring provide selective reactivity for further functionalization, making it valuable in cross-coupling reactions such as Suzuki-Miyaura couplings. This compound is particularly useful in the synthesis of heterocyclic frameworks and bioactive molecules, offering precise control over molecular architecture. Its well-defined structure ensures reproducibility in research and industrial applications.
1315281-29-8 structure
Product Name:2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
CAS No:1315281-29-8
MF:C10H16BClN2O2
MW:242.510241508484
MDL:MFCD11100959
CID:1056519
PubChem ID:45588157
Update Time:2025-05-28
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
- 2-Chloro-1-methylimidazole-5-boronic acid pinacol ester
- 2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole
- 2-Chloro-1-methyl-1H-imidazole-5-boronic acid,pinacol ester
- Z-4213
- 2-chloro-1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
- (2-CHLORO-1-METHYL-1H-IMIDAZOL-5-YL)BORONIC ACID PINACOL ESTER
- MOQXZCYTVMKINQ-UHFFFAOYSA-N
- C10H16BClN2O2
- 5499AJ
- 2-CHLORO-1-METHYL-1H-IMIDAZOLE-5-BORONI
- CHEMBL3236901
- AS-32534
- SCHEMBL15209118
- SY013201
- CS-0061113
- EN300-298557
- MFCD11100959
- Z2044824082
- 1315281-29-8
- 2-CHLORO-1-METHYL-1H-IMIDAZOLE-5-BORONIC ACID PINACOL ESTER
- AKOS022183133
- 1H-Imidazole, 2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
-
- MDL： MFCD11100959
- Inchi： 1S/C10H16BClN2O2/c1-9(2)10(3,4)16-11(15-9)7-6-13-8(12)14(7)5/h6H,1-5H3
- InChI Key： MOQXZCYTVMKINQ-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(B2OC(C)(C)C(C)(C)O2)N1C
Computed Properties
- Exact Mass: 242.09900
- Monoisotopic Mass: 242.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 131-135℃
- Boiling Point: 367.3±34.0°C at 760 mmHg
- Flash Point: 153.2±22.3 °C
- Water Partition Coefficient: Sparingly soluble in water (0.23 g/L)
- PSA: 36.28000
- LogP: 1.37270
- Vapor Pressure: No data available
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Security Information
- Signal Word：warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Inert atmosphere,2-8°C
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136816-1g |
2-Chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
1315281-29-8 | 0.95 | 1g |
$55 | 2021-08-05 | |
| Chemenu | CM136816-250mg |
2-Chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
1315281-29-8 | 95%+ | 250mg |
$56 | 2022-06-13 | |
| Chemenu | CM136816-1g |
2-Chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
1315281-29-8 | 95%+ | 1g |
$109 | 2024-08-02 | |
| Chemenu | CM136816-5g |
2-Chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole |
1315281-29-8 | 95%+ | 5g |
$509 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850697-1g |
2-Chloro-1-methylimidazole-5-boronic Acid Pinacol Ester |
1315281-29-8 | ≥97% | 1g |
￥853.20 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850697-5g |
2-Chloro-1-methylimidazole-5-boronic Acid Pinacol Ester |
1315281-29-8 | ≥97% | 5g |
￥2,612.70 | 2022-01-11 | |
| Apollo Scientific | OR41002-1g |
2-Chloro-1-methyl-1H-imidazole-5-boronic acid, pinacol ester |
1315281-29-8 | 97% | 1g |
£69.00 | 2025-02-20 | |
| TRC | C372150-50mg |
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
1315281-29-8 | 50mg |
$ 50.00 | 2022-03-28 | ||
| TRC | C372150-100mg |
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
1315281-29-8 | 100mg |
$ 70.00 | 2022-03-28 | ||
| TRC | C372150-500mg |
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole |
1315281-29-8 | 500mg |
$ 250.00 | 2022-03-28 |
2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
1315281-29-8 (2-chloro-1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazole) Related Products
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